Cas no 17351-07-4 (Cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)

• Product Name: Cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester
• CAS No: 17351-07-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• MDL: MFCD03938293
• CID: 139393
• PubChem ID: 87560553
• Update Time: 2025-11-06

Cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylicacid, 1,2-diethyl ester, (1R,2S)-rel-
• Diethyl cis-1,2-Cyclohexanedicarboxylate
• (1S,2R)-Cyclohexane-1,2-dicarboxylic acid diethyl ester
• cis-1,2-cyclohexanecarboxylic acid anhydride
• cis-1,2-cyclohexanedicarboxylic acid anhydride
• cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester
• cis-1,2-Cyclohexanedicarboxylic anhydride
• cis-1.2-Dicarbethoxy-cyclohexan
• cis-cyclocyclohexane-1,2-dicarboxylic acid anhydride
• cis-cyclohexane-1,2-dicarboxylic acid anhydride
• cis-cyclohexane-1,2-dicarboxylic acid diethyl ester
• Diethyl cis-1,2-Cyclohexaned
• diethyl cyclohexane-cis-1,2-dicarboxylate
• (1R,2S)-Diethyl cyclohexane-1,2-dicarboxylate
• MFCD03938293
• (1R,2S)-Diethylcyclohexane-1,2-dicarboxylate
• AKOS015914232
• Q63396591
• 1,2-DIETHYL (1R,2S)-CYCLOHEXANE-1,2-DICARBOXYLATE
• 1,2-Cyclohexanedicarboxylic acid, 1,2-diethyl ester, (1R,2S)-rel-
• AG-E-23039
• AS-71898
• diethyl (1R,2S)-cyclohexane-1,2-dicarboxylate
• DTXSID80484021
• CS-0324194
• 1,2-Cyclohexanedicarboxylicacid,1,2-diethyl ester,(1R,2S)-rel-
• SCHEMBL13011542
• 17351-07-4
• T70426
• ZTUZDYWYNQDJKR-AOOOYVTPSA-N
• DB-246743
• Cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester

• MDL： MFCD03938293
• Inchi： 1S/C12H20O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h9-10H,3-8H2,1-2H3/t9-,10+
• InChI Key： ZTUZDYWYNQDJKR-AOOOYVTPSA-N
• SMILES： O(CC)C([C@@H]1CCCC[C@@H]1C(=O)OCC)=O

Computed Properties

• Exact Mass: 228.13600
• Monoisotopic Mass: 228.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.06
• Boiling Point: 119°C/4mmHg(lit.)
• Flash Point: 137.8±18.8 °C
• Refractive Index: 1.4510-1.4550
• PSA: 52.60000
• LogP: 1.91900
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester

Comprehensive Guide to Cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester (CAS No. 17351-07-4)

Cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester (CAS No. 17351-07-4) is a versatile organic compound widely used in the chemical and pharmaceutical industries. This ester derivative of cyclohexanedicarboxylic acid is valued for its unique structural properties, making it a key intermediate in synthesizing polymers, fragrances, and specialty chemicals. Its cis-configuration offers distinct reactivity compared to its trans counterpart, which is often explored in stereoselective reactions.

In recent years, the demand for sustainable and bio-based chemicals has surged, and Cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester aligns with this trend due to its potential derivatization from renewable resources. Researchers are investigating its role in green chemistry applications, such as biodegradable plasticizers and eco-friendly solvents. This compound’s compatibility with low-toxicity formulations also makes it attractive for cosmetics and personal care products, where safety and environmental impact are top priorities.

From a synthetic perspective, Cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester is often synthesized via esterification of cis-1,2-cyclohexanedicarboxylic acid with ethanol. Its diethyl ester group enhances solubility in organic solvents, facilitating its use in reactions like Michael additions or Diels-Alder cyclizations. These properties are particularly relevant in pharmaceutical intermediates, where precise molecular architecture is critical for drug efficacy.

Another area of growing interest is the compound’s application in high-performance materials. For instance, it serves as a building block for polyester resins and coatings with improved thermal stability and flexibility. Industries such as automotive and aerospace are exploring these materials to meet stringent performance standards while reducing weight and energy consumption.

For researchers and manufacturers, understanding the spectroscopic data (e.g., NMR, IR) and chromatographic purity of Cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester is essential for quality control. Advanced analytical techniques like HPLC-MS are often employed to ensure consistency, especially when the compound is used in sensitive applications like electronic chemicals or catalysts.

In summary, Cis-1,2-Cyclohexanedicarboxylic Acid Diethyl Ester (CAS No. 17351-07-4) is a multifaceted compound bridging traditional chemistry and modern sustainability goals. Its adaptability across industries—from pharmaceuticals to green materials—positions it as a valuable asset in the evolving landscape of specialty chemicals.